Cas no 1220448-72-5 (Butanoic acid, 4-oxo-4-phosphono-, 1-(phenylmethyl) ester, lithium salt (1:2))

• Product Name: Butanoic acid, 4-oxo-4-phosphono-, 1-(phenylmethyl) ester, lithium salt (1:2)
• CAS No: 1220448-72-5
• MF: C₁₁H₁₄LiO₆P
• MW: 280.140024662018
• CID: 6635508
• PubChem ID: 146156695
• Update Time: 2024-01-16

Butanoic acid, 4-oxo-4-phosphono-, 1-(phenylmethyl) ester, lithium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-oxo-4-phosphono-, 1-(phenylmethyl) ester, lithium salt (1:2)
• Lithium (4-(benzyloxy)-4-oxobutanoyl)phosphonate
• 1220448-72-5

• Inchi： 1S/C11H13O6P.Li.H/c12-10(6-7-11(13)18(14,15)16)17-8-9-4-2-1-3-5-9;;/h1-5H,6-8H2,(H2,14,15,16);;
• InChI Key： FTMYYJXOHCRRRS-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)OC(=O)CCC(=O)P(O)(O)=O.[LiH]

Computed Properties

• Exact Mass: 284.06133193g/mol
• Monoisotopic Mass: 284.06133193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų